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Compound of Interest

Compound Name: tert-pentyl isothiocyanate
CAS No.: 597-97-7
Cat. No.: B1278957
Get Quote
. J

Executive Summary

Compound:tert-Pentyl Isothiocyanate (also known as tert-Amyl Isothiocyanate) CAS: 24341-
05-7 (Isomer specific) / General Isothiocyanate Class Hazards Primary Risk Profile: Severe
Lachrymator, Vesicant (Blistering Agent), Flammable Liquid.

This guide serves as an operational manual for the safe handling of tert-pentyl
isothiocyanate (t-PelTC). Unlike standard organic reagents, t-PelTC combines high volatility
with extreme electrophilic reactivity. It targets biological nucleophiles (thiols and amines) in the
eyes and respiratory tract, causing immediate and debilitating incapacitation even at low ppm
concentrations. Strict engineering controls are not optional; they are the primary barrier to
injury.

Part 1: Physicochemical Profile & Hazard
Identification[1]

To handle t-PelTC safely, one must understand its behavior.[1][2][3][4][5][6] It is a lipophilic
electrophile. The "tert-pentyl” group adds steric bulk, increasing lipophilicity and allowing rapid
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penetration of the corneal epithelium and skin lipid bilayers.

Table 1: Physicochemical Properties (Experimental &

Predicted)

Property

Value | Characteristic

Operational Implication

Physical State

Colorless to pale yellow liquid

Fluidity allows rapid spreading;
requires secondary

containment.

Boiling Point

~160-165°C (Predicted based

on homologs)

Moderate volatility, but vapor
pressure is sufficient to cause

lachrymation at room temp.

Flash Point

~55-60°C (Estimated)

Flammable. Ground alll
glassware; use spark-proof

tools.

Odor Threshold

<1 ppm

If you smell it
(pungent/mustard-like),
containment has already
failed.

Reactivity

Electrophilic (Reacts with

Nucleophiles)

Reacts violently with amines;
slowly hydrolyzes in water;
stable in non-nucleophilic

solvents.

Mechanism of Toxicity: The Electrophilic Attack

The toxicity of t-PelTC is not random; it is mechanistic. The central carbon of the isothiocyanate

group (-N=C=S) is electron-deficient. Upon contact with biological tissue, it rapidly forms

covalent bonds with sulfhydryl groups (e.g., Glutathione) and amine groups on proteins. This

triggers the TRPAL ion channel, causing the sensation of intense burning and pain

(lachrymation).
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Figure 1: The electrophilic attack mechanism of isothiocyanates on biological tissue.

Part 2: Engineering Controls & Personal Protective
Equipment (PPE)

Reliance on PPE alone is a critical failure mode with isothiocyanates. The hierarchy of controls
must be strictly enforced.

Primary Barrier: The Fume Hood

o Requirement: All operations (weighing, transfer, reaction) must occur inside a certified
chemical fume hood.

o Specification: Face velocity maintained at 100 fpm (0.5 m/s).

o Sash Height: Keep the sash as low as possible (below the breathing zone) to act as a
physical shield against splashes.

Secondary Barrier: Glove Selection Logic

Nitrile gloves provide insufficient protection against prolonged exposure to lipophilic ITCs. The
compound can permeate thin nitrile in minutes.

o Standard Handling: Double-gloving. Inner layer: 4 mil Nitrile. Outer layer: 8 mil Nitrile.
Change immediately upon splash.[7]
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o Spill Cleanup/High Exposure:Silver Shield / 4H (Laminate) gloves are mandatory. These
provide >4 hours of breakthrough protection.

Respiratory Protection

e Routine Use: Not required if hood is functional.

o SpilllEmergency: Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges. Note:
Half-mask respirators are unsafe because t-PelTC is an eye irritant.

Part 3: Operational Protocols
Protocol A: Safe Transfer Techniques

Avoid open pouring. Pouring creates turbulence and increases vapor generation.

o Cannula/Syringe Transfer: Use a glass syringe with a Luer-lock tip or a PTFE cannula to
transfer the liquid between sealed vessels (Septum-to-Septum).

» Positive Pressure: If using a cannula, apply slight positive pressure (Nitrogen/Argon) to the
source flask to push the liquid, rather than pulling a vacuum which might volatilize the
compound.

e Vessel Venting: Ensure the receiving vessel is vented to a bleach/base trap (scrubber) to
neutralize displaced vapors.

Protocol B: Decontamination of Glassware

Dirty glassware is a major source of lab contamination.
e Do NOT remove dirty glassware from the hood.

e Quench In-Situ: Rinse glassware inside the hood with the Decontamination Solution (see
Part 4).

e Soak: Let it soak for 30 minutes before moving to the general wash area.

Part 4: Emergency Response & Quenching
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Isothiocyanates can be chemically neutralized (quenched) by converting them into non-volatile
thioureas using an amine.

The Quenching Solution (The "Killer" Mix)

Prepare a stock solution for emergency spills and glassware cleaning:

Base/Nucleophile: 50% Aqueous Ammonia (or Tris base for milder cleaning).

Surfactant: 5% Dish Soap (to solubilize the lipophilic t-PelTC).

Solvent: Isopropyl Alcohol (to aid miscibility).

Ratio: 2 parts Ammonia : 1 part Soap/Water : 1 part Alcohol.

Spill Response Workflow

If a spill occurs outside the hood, evacuate the lab immediately. Re-enter only with full PPE
(Laminate gloves, Respirator).
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Figure 2: Decision logic for responding to t-PelTC spills.

Part 5: Storage and Waste Disposal[9]
Storage Integrity

e Temperature: Store at 2—-8°C (Refrigerated).

+ Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent hydrolysis from atmospheric
moisture.
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o Container: Secondary containment is mandatory. Overpack the bottle in a sealed plastic
container with activated carbon or vermiculite to absorb slow leaks.

Waste Management[10][11][12]

e Segregation: Do not mix with oxidizers (Nitric acid) or strong acids.
e Labeling: Clearly label as "Lachrymator" and "Toxic."

o Treatment: Ideally, quench waste streams with the ammonia mixture before disposal to
minimize downstream risks to waste handlers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Safety Guide: tert-Pentyl Isothiocyanate (t-
PelTC)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1278957/docs#technical-safety-guide-tert-pentyl-
isothiocyanate-t-peitc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC102955000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/48193.pdf
https://www.benchchem.com/product/b1278957/docs#technical-safety-guide-tert-pentyl-isothiocyanate-t-peitc
https://www.benchchem.com/product/b1278957/docs#technical-safety-guide-tert-pentyl-isothiocyanate-t-peitc
https://www.benchchem.com/product/b1278957/docs#technical-safety-guide-tert-pentyl-isothiocyanate-t-peitc
https://www.benchchem.com/product/b1278957/docs#technical-safety-guide-tert-pentyl-isothiocyanate-t-peitc
https://www.benchchem.com/product/b1278957?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

